Cas no 858340-99-5 (5-amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid)

• Product Name: 5-amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid
• CAS No: 858340-99-5
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD12924477
• CID: 833713
• PubChem ID: 46942119
• Update Time: 2025-06-08

5-amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid
• 1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXYLIC ACID, 5-AMINO-
• 5-Amino-7-azaindole-3-carboxylic acid
• 5-AMINO-7-BROMOINDOLE
• MFCD12924477
• D78819
• SY321013
• 5-amino-1H-pyrrolo[2,3-b]pyridine-3-carboxylicacid
• BS-42905
• 858340-99-5
• SB10312
• AKOS015902065
• DTXSID00677514

• MDL： MFCD12924477
• Inchi： 1S/C8H7N3O2/c9-4-1-5-6(8(12)13)3-11-7(5)10-2-4/h1-3H,9H2,(H,10,11)(H,12,13)
• InChI Key： UPRUTDKRTCKORV-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C1=CC(=CN=2)N)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92Ų

Additional information on 5-amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid

5-Amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic Acid (CAS No. 858340-99-5): A Comprehensive Overview

5-Amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS No. 858340-99-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-aminoindolizine-3-carboxylic acid, has garnered attention due to its unique structural properties and potential biological activities. This article aims to provide a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of 5-amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid is characterized by a pyrrolo[2,3-b]pyridine core with an amino group at the 5-position and a carboxylic acid group at the 3-position. The molecular formula is C₁₀H₉N₃O₂, and its molecular weight is 207.19 g/mol. The compound exhibits good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), making it suitable for various biological assays and chemical reactions.

Synthesis Methods

The synthesis of 5-amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid has been explored through several routes. One common method involves the condensation of 2-aminoacrylonitrile with 4-hydroxybenzaldehyde followed by cyclization and hydrolysis steps. Another approach involves the reaction of 3-cyanopyrrole with an appropriate amine and subsequent hydrolysis to form the carboxylic acid. These synthetic methods have been optimized to improve yield and purity, making the compound more accessible for research purposes.

Biological Activities

5-Amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid has shown promising biological activities in various studies. One of its notable properties is its ability to act as a potent inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been reported to inhibit the activity of protein kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This makes it a valuable tool for studying these pathways and developing novel therapeutic agents.

In addition to its enzymatic inhibition properties, 5-amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid has also demonstrated anti-inflammatory effects. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The potential clinical applications of 5-amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid are currently being explored in various preclinical studies. Recent research has focused on its use as a lead compound for developing new drugs targeting cancer and neurodegenerative diseases. For example, studies have shown that derivatives of this compound can selectively target cancer cells while sparing normal cells, making them promising candidates for cancer therapy.

In the field of neurodegenerative diseases, 5-amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid has been investigated for its neuroprotective effects. Preclinical studies have demonstrated that it can reduce oxidative stress and prevent neuronal cell death in models of Parkinson's disease and Alzheimer's disease. These findings highlight the compound's potential as a therapeutic agent for these debilitating conditions.

Conclusion

5-Amino-1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid (CAS No. 858340-99-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the scientific community.